Cas no 2229004-52-6 (5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one)
5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one
- 2229004-52-6
- EN300-1925022
-
- Inchi: 1S/C9H7BrFNO2/c10-7-3-5(11)1-2-6(7)8-4-12-9(13)14-8/h1-3,8H,4H2,(H,12,13)
- InChI Key: KFEDEHQCBYZXAR-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1C1CNC(=O)O1)F
Computed Properties
- Exact Mass: 258.96442g/mol
- Monoisotopic Mass: 258.96442g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 38.3Ų
5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1925022-0.05g |
5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one |
2229004-52-6 | 0.05g |
$924.0 | 2023-09-17 | ||
| Enamine | EN300-1925022-0.1g |
5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one |
2229004-52-6 | 0.1g |
$968.0 | 2023-09-17 | ||
| Enamine | EN300-1925022-0.25g |
5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one |
2229004-52-6 | 0.25g |
$1012.0 | 2023-09-17 | ||
| Enamine | EN300-1925022-0.5g |
5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one |
2229004-52-6 | 0.5g |
$1056.0 | 2023-09-17 | ||
| Enamine | EN300-1925022-1.0g |
5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one |
2229004-52-6 | 1g |
$1100.0 | 2023-06-02 | ||
| Enamine | EN300-1925022-2.5g |
5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one |
2229004-52-6 | 2.5g |
$2155.0 | 2023-09-17 | ||
| Enamine | EN300-1925022-5.0g |
5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one |
2229004-52-6 | 5g |
$3189.0 | 2023-06-02 | ||
| Enamine | EN300-1925022-10.0g |
5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one |
2229004-52-6 | 10g |
$4729.0 | 2023-06-02 | ||
| Enamine | EN300-1925022-1g |
5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one |
2229004-52-6 | 1g |
$1100.0 | 2023-09-17 | ||
| Enamine | EN300-1925022-5g |
5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one |
2229004-52-6 | 5g |
$3189.0 | 2023-09-17 |
5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
Additional information on 5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one
Introduction to 5-(2-bromo-4-fluorophenyl-1,3-oxazolidin-2-one) and Its Applications in Modern Chemical Biology
5-(2-bromo-4-fluorophenyl-1,3-oxazolidin-2-one) (CAS No. 2229004-52-6) is a significant compound in the realm of chemical biology, particularly in the development of novel pharmaceuticals and agrochemicals. This heterocyclic compound has garnered considerable attention due to its versatile structural framework and potential biological activities. The presence of both bromo and fluoro substituents on the aromatic ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.
The oxazolidinone core of this molecule is known for its stability and ability to form stable complexes with biological targets. This property has been exploited in various research endeavors, particularly in the design of enzyme inhibitors and receptor modulators. Recent studies have highlighted the utility of oxazolidinone derivatives in addressing a wide range of therapeutic challenges, including infections and chronic diseases.
In the context of drug discovery, 5-(2-bromo-4-fluorophenyl-1,3-oxazolidin-2-one) has been employed as a key building block in the synthesis of small-molecule inhibitors. Its structural features allow for selective interactions with biological macromolecules, which is crucial for achieving high efficacy and low toxicity. The bromo substituent, in particular, facilitates further functionalization through cross-coupling reactions, enabling the creation of complex molecular architectures.
Recent advancements in medicinal chemistry have demonstrated the potential of this compound in targeting specific disease pathways. For instance, studies have shown that derivatives of 5-(2-bromo-4-fluorophenyl-1,3-oxazolidin-2-one) can inhibit the activity of certain kinases, which are implicated in cancer progression. The fluoro group contributes to metabolic stability while maintaining binding affinity to the target protein.
The synthesis of 5-(2-bromo-4-fluorophenyl-1,3-oxazolidin-2-one) involves multi-step organic transformations, beginning with the preparation of the oxazolidinone ring. This is typically achieved through condensation reactions between β-keto esters and urea or thiourea derivatives. The subsequent introduction of bromo and fluoro substituents on the aromatic ring is accomplished using established halogenation techniques.
The pharmacological profile of this compound has been extensively evaluated in preclinical studies. Initial findings suggest that it exhibits promising activity against various biological targets, including bacterial enzymes and viral proteases. The oxazolidinone scaffold is particularly effective in disrupting protein-protein interactions, which are essential for microbial survival and replication.
In conclusion, 5-(2-bromo-4-fluorophenyl-1,3-oxazolidin-2-one) represents a significant advancement in chemical biology research. Its unique structural features and biological activities make it a valuable tool for developing innovative therapeutic strategies. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.
2229004-52-6 (5-(2-bromo-4-fluorophenyl)-1,3-oxazolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)